Cas no 2648932-77-6 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid
• CAS No: 2648932-77-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6051291
• PubChem ID: 165552621
• Update Time: 2025-11-01

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid
• 2648932-77-6
• EN300-1507735
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-4-hydroxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,3)22(14-23(30)27-21(12-13-29)24(31)32)28-25(33)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-22,29H,12-15H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)/t21-,22?/m1/s1
• InChI Key： JGWKVYSBSPEQCA-ZMFCMNQTSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CCO)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid

Comprehensive Analysis of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid (CAS No. 2648932-77-6)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid (CAS No. 2648932-77-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it a valuable intermediate in the synthesis of therapeutic peptides and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted drug design and biomaterial engineering.

In recent years, the demand for Fmoc-protected amino acids like (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly notable for its compatibility with automated peptide synthesizers, which are widely used in biotech and pharmaceutical industries. Its CAS No. 2648932-77-6 is frequently searched in academic databases, reflecting its growing importance in proteomics and chemical biology.

One of the key features of this compound is its stereochemical purity, as indicated by the (2R) configuration. This attribute is critical for ensuring the biological activity of synthesized peptides, a topic of high interest in drug discovery forums. Additionally, the 4-hydroxybutanoic acid segment contributes to its water solubility, a property often sought after in bioactive molecule design. These characteristics align with current trends in green chemistry, where researchers prioritize sustainable synthesis methods.

The Fmoc group in (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid serves as a temporary protecting group, which can be cleaved under mild basic conditions. This feature is particularly advantageous in peptide chain assembly, reducing side reactions and improving yield. Laboratories focusing on high-throughput screening often inquire about its stability and handling protocols, making it a trending subject in scientific literature.

From an SEO perspective, searches for CAS No. 2648932-77-6 are often linked to queries about its spectroscopic data (e.g., NMR, HPLC), synthetic routes, and supplier availability. The compound’s association with peptide therapeutics—a hot topic in personalized medicine—further boosts its online visibility. Researchers also frequently ask about its storage conditions and compatibility with other amino acid derivatives, highlighting its practical relevance.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-hydroxybutanoic acid represents a critical tool in modern chemical synthesis and biomedical research. Its CAS No. 2648932-77-6 serves as a unique identifier for laboratories seeking reliable building blocks for innovative drug development. As the field of peptide-based therapeutics expands, this compound is poised to remain a focal point in both academic and industrial settings.